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Compound of Interest
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Compound Name:
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Cat. No.: B141973

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

Foreword

In the landscape of contemporary medicinal chemistry and materials science, halogenated
benzamides represent a cornerstone for the development of novel therapeutic agents and
functional materials. Among these, N-(4-Bromophenyl)-2-chlorobenzamide emerges as a
compound of significant interest. Its unique substitution pattern, featuring a bromine atom on
the phenyl ring and a chlorine atom on the benzoyl moiety, imparts a distinct combination of
steric and electronic properties. This guide, intended for researchers, scientists, and drug
development professionals, provides a comprehensive technical overview of N-(4-
Bromophenyl)-2-chlorobenzamide, consolidating its chemical identity, synthesis, and potential
applications, with a focus on its biological activities.

Chemical Identity and Properties
IUPAC Name and Synonyms
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The unequivocally correct IUPAC name for the compound is N-(4-bromophenyl)-2-
chlorobenzamide.

Common synonyms and identifiers include:
e 4'-Bromo-2-chlorobenzanilide

e CAS Number: 66569-05-9

Chemical Structure

The molecular structure of N-(4-Bromophenyl)-2-chlorobenzamide is characterized by a central
amide linkage connecting a 4-bromophenyl group and a 2-chlorobenzoyl group.

Caption: Molecular structure of N-(4-Bromophenyl)-2-chlorobenzamide.

Physicochemical Properties

A summary of the key physicochemical properties of N-(4-Bromophenyl)-2-chlorobenzamide is
presented in the table below.

Property Value

Molecular Formula C13H9BrCINO

Molecular Weight 310.57 g/mol

Appearance Expected to be a solid at room temperature
Solubility Likely soluble in common organic solvents and

insoluble in water

InChl Key KQUDDBZEDXTSPT-UHFFFAOYSA-N

Synthesis of N-(4-Bromophenyl)-2-chlorobenzamide

The primary and most direct method for the synthesis of N-(4-Bromophenyl)-2-
chlorobenzamide is the acylation of 4-bromoaniline with 2-chlorobenzoyl chloride. This reaction
proceeds via a nucleophilic acyl substitution mechanism.
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Caption: General workflow for the synthesis of N-(4-Bromophenyl)-2-chlorobenzamide.

Detailed Experimental Protocol

This protocol provides a step-by-step methodology for the synthesis of N-(4-Bromophenyl)-2-
chlorobenzamide.

Materials:
¢ 2-Chlorobenzoyl chloride

¢ 4-Bromoaniline
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e Anhydrous dichloromethane (DCM) or Tetrahydrofuran (THF)
e Pyridine or Triethylamine (as a base)

e 1 M Hydrochloric acid (HCI)

o Saturated sodium bicarbonate (NaHCOs) solution

 Brine (saturated NaCl solution)

¢ Anhydrous magnesium sulfate (MgSOQOa) or sodium sulfate (Na2S0Oa)
e Round-bottom flask

o Magnetic stirrer

e Dropping funnel

e Separatory funnel

» Rotary evaporator

Procedure:

Reaction Setup: In a clean, dry round-bottom flask, dissolve 4-bromoaniline (1.0 equivalent)
in anhydrous dichloromethane.

» Addition of Base: To the stirred solution, add pyridine or triethylamine (1.1 equivalents) at
room temperature.

» Addition of Acyl Chloride: Slowly add a solution of 2-chlorobenzoyl chloride (1.05
equivalents) in anhydrous dichloromethane to the reaction mixture via a dropping funnel over
15-20 minutes.

o Reaction: Stir the reaction mixture at room temperature. The progress of the reaction can be
monitored by Thin Layer Chromatography (TLC). The reaction is typically complete within 2-
4 hours.
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» Work-up: Once the reaction is complete, transfer the mixture to a separatory funnel. Wash
the organic layer sequentially with 1 M HCI, saturated NaHCOs solution, and brine.

» Drying and Concentration: Dry the organic layer over anhydrous MgSOa4 or Naz2SOa. Filter
the drying agent and concentrate the filtrate under reduced pressure using a rotary
evaporator to obtain the crude product.

 Purification: The crude product can be purified by recrystallization from a suitable solvent
(e.g., ethanol, ethyl acetate/hexanes) or by silica gel column chromatography to afford the
pure N-(4-Bromophenyl)-2-chlorobenzamide.

Spectroscopic Data

While a complete set of spectroscopic data for N-(4-Bromophenyl)-2-chlorobenzamide is not
readily available in public repositories, data for the closely related isomer, N-(4-
bromophenyl)-4-chlorobenzamide, provides valuable reference points.[1]

'H NMR: The proton NMR spectrum is expected to show complex multiplets in the aromatic
region (typically between 7.0 and 8.0 ppm) corresponding to the protons on the two
substituted benzene rings. A broad singlet corresponding to the amide proton (N-H) is also
expected, typically downfield.

e 13C NMR: The carbon NMR spectrum will show distinct signals for the aromatic carbons, with
the carbon attached to bromine and chlorine appearing at characteristic chemical shifts. The
carbonyl carbon of the amide group will have a signal in the downfield region (typically 160-
170 ppm).

» IR Spectroscopy: The infrared spectrum will be characterized by a strong absorption band for
the amide carbonyl (C=0) stretching vibration, typically in the range of 1650-1680 cm~1. A
sharp peak corresponding to the N-H stretching vibration is also expected around 3300
cm~L,

e Mass Spectrometry: The mass spectrum will show a molecular ion peak corresponding to the
molecular weight of the compound (310.57 g/mol ), with a characteristic isotopic pattern due
to the presence of bromine and chlorine atoms.
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Biological Activities and Potential Applications

N-(4-Bromophenyl)-2-chlorobenzamide has garnered attention for its potential biological
activities, primarily in the realms of antimicrobial and anticancer research.

Antimicrobial Activity

This class of compounds has demonstrated notable activity against various bacterial strains,
including Gram-positive bacteria.[1] The proposed mechanism of action involves the inhibition
of essential bacterial lipid biosynthesis, leading to the disruption of the bacterial cell membrane

integrity.[1]

Anticancer Potential

Preliminary studies have suggested that N-(4-Bromophenyl)-2-chlorobenzamide and related
structures may possess anticancer properties. The hypothesized mechanism of action involves
the induction of apoptosis (programmed cell death) in cancer cells by interfering with key
signaling pathways that regulate cell proliferation and survival.[1]
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Caption: Putative mechanisms of action for the biological activities of N-(4-Bromophenyl)-2-
chlorobenzamide.

Safety Information

While a specific Safety Data Sheet (SDS) for N-(4-Bromophenyl)-2-chlorobenzamide is not
widely available, GHS hazard information for the closely related isomer, N-(4-bromophenyl)-4-
chlorobenzamide, indicates the following:

e Hazard Statement: H411: Toxic to aquatic life with long lasting effects.[1]

e Precautionary Statements: P273 (Avoid release to the environment), P391 (Collect spillage),
and P501 (Dispose of contents/container in accordance with
local/regional/national/international regulations).[1][2][3][4][5]

It is imperative to handle this compound with appropriate personal protective equipment (PPE),
including gloves, lab coat, and eye protection, in a well-ventilated area or fume hood. A full risk
assessment should be conducted before handling.

Conclusion and Future Directions

N-(4-Bromophenyl)-2-chlorobenzamide stands as a versatile scaffold with significant potential
in both medicinal chemistry and materials science. Its straightforward synthesis and intriguing
biological profile warrant further investigation. Future research should focus on elucidating the
specific molecular targets and detailed mechanisms of its antimicrobial and anticancer
activities. Furthermore, the synthesis and evaluation of a broader library of analogues could
lead to the discovery of compounds with enhanced potency and selectivity. The availability of
comprehensive spectroscopic and safety data will be crucial for advancing the research and
development of this promising chemical entity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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